1-Secondary butyl-4,4-diphenylpiperidine

• Molecular Formula: C21H27N
• Molecular Weight: 293.4 g/mol
• IUPAC Name: 1-butan-2-yl-4,4-diphenylpiperidine
• InChI: InChI=1S/C21H27N/c1-3-18(2)22-16-14-21(15-17-22,19-10-6-4-7-11-19)20-12-8-5-9-13-20/h4-13,18H,3,14-17H2,1-2H3
• InChI Key: HMQGLWXGGPUQAV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N1CCC(CC1)(C2=CC=CC=C2)C3=CC=CC=C3

Description

1-Secondary butyl-4,4-diphenylpiperidine is a useful research compound. Its molecular formula is C21H27N and its molecular weight is 293.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

When proceeding as described in Example 2, but replacing 1-methyl-3-benzoyl-4-hydroxy-4-phenylpiperidine (used as starting material in said example) by 1-secondary butyl-3-benzoyl-4-phenyl-4-hydroxypiperidine and reacting 25 g. thereof with benzene in the presence of aluminum chloride, 17 g. of the crude base 1-secondary butyl-4,4-diphenylpiperidine are obtained. The crude base is not purified by distillation in a high vacuum but by adding ether saturated with hydrogen chloride to its solution in acetic acid ethyl ester. Thereby, the crystalline hydrochloride is precipitated. It melts at 242° to 245° C. (with decomposition) after recrystallization from acetic acid ethyl ester.